Cas no 622-08-2 (2-(Benzyloxy)ethanol)

• Product Name: 2-(Benzyloxy)ethanol
• CAS No: 622-08-2
• MF: C₉H₁₂O₂
• MW: 152.190382957458
• MDL: MFCD00002868
• CID: 39085
• PubChem ID: 24855245
• Update Time: 2026-05-14

2-(Benzyloxy)ethanol Chemical and Physical Properties

Names and Identifiers

• 2-(Benzyloxy)ethanol
• 2-benzyloxyethanol
• 1-O-Benzylethanediol
• 2-benzyloxy-1-ethanol
• 2-phenylmethoxyethanol
• Benzyl Cellosolve
• Benzyl Glycol
• Ethylene Glycol Monobenzyl Ether
• Glycol benzyl ether
• Ethanol, 2-(phenylmethoxy)-
• 2-Benzyloxy ethanol
• 2-(benzyloxy)ethan-1-ol
• Ethanol, 2-(benzyloxy)-
• Glycol monobenzyl ether
• Benzylcelosolv
• Benzylcelosolv [Czech]
• 2-(BENZYLOXY) ETHANOL
• CUZKCNWZBXLAJX-UHFFFAOYSA-N
• 06S8147L47
• 2-(phenylmethoxy)e
• 2-(Benzyloxy)ethanol,98%

• MDL： MFCD00002868
• Inchi： 1S/C9H12O2/c10-6-7-11-8-9-4-2-1-3-5-9/h1-5,10H,6-8H2
• InChI Key： CUZKCNWZBXLAJX-UHFFFAOYSA-N
• SMILES： O(C([H])([H])C([H])([H])O[H])C([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H]
• BRN： 2043566

Computed Properties

• Exact Mass: 152.08400
• Monoisotopic Mass: 152.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 87.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.9
• Topological Polar Surface Area: 29.5

Experimental Properties

• Color/Form: Colorless transparent liquid with slight aromatic smell.
• Density: 1.071 g/mL at 25 °C(lit.)
• Melting Point: No data available
• Boiling Point: 256°C(lit.)
• Flash Point: Degrees Fahrenheit:230°F
  Degrees Celsius:110°C
  
• Refractive Index: n20/D 1.521(lit.)
• PSA: 29.46000
• LogP: 1.19550
• FEMA: 2288
• Solubility: Dissolve 0.4g in 100ml water at 20 ℃; Dissolve 18G of water in 100ml of ethylene glycol benzyl ether. Glycol benzyl ether is soluble in alcohol and ether, and can dissolve oils, natural resins, alkyd resins, cellulose acetate, ethyl cellulose, polyvinyl acetate, etc.

2-(Benzyloxy)ethanol Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H302,H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S26-S36-S37/39
• RTECS：KJ7550000
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,Room Temperature
• Safety Term：S26;S36
• Risk Phrases：R22; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 2-(Benzyloxy)ethanol

Comprehensive Overview of 2-(Benzyloxy)ethanol (CAS No. 622-08-2): Properties, Applications, and Industry Insights

2-(Benzyloxy)ethanol, also known as Benzyl Cellosolve or Ethylene glycol monobenzyl ether, is a versatile organic compound with the CAS registry number 622-08-2. This colorless liquid belongs to the glycol ether family and is widely recognized for its solvent properties, making it valuable in industries ranging from cosmetics to coatings. With growing interest in sustainable solvents and green chemistry, researchers are increasingly exploring its role as a low-toxicity alternative to traditional solvents.

The molecular structure of 2-(Benzyloxy)ethanol combines a benzyl group with an ethylene glycol chain, contributing to its balanced hydrophilic-lipophilic properties. This unique characteristic enables it to dissolve both polar and non-polar substances, a feature highly sought after in formulation chemistry. Recent studies highlight its potential in biodegradable formulations, aligning with the global push toward eco-friendly industrial solutions.

In the cosmetic industry, 2-(Benzyloxy)ethanol serves as a key ingredient in fragrance fixatives and nail polish formulations. Its ability to enhance product stability while maintaining low volatility has made it a preferred choice for long-lasting personal care products. Manufacturers appreciate its compatibility with UV filters and essential oils, addressing consumer demand for multifunctional cosmetic additives.

The paints and coatings sector leverages 2-(Benzyloxy)ethanol as a high-boiling-point solvent that improves film formation and brushability. As regulations tighten around VOC emissions, this compound's moderate evaporation rate offers a compromise between performance and environmental compliance. Innovations in water-based coatings further highlight its role as a coalescing agent, helping bridge the gap between traditional and sustainable coating technologies.

From a synthesis perspective, 622-08-2 is typically produced through the reaction of benzyl alcohol with ethylene oxide under controlled conditions. Recent patents describe optimized catalytic processes that yield higher purity grades while reducing energy consumption—a response to the industry's focus on energy-efficient production. Analytical methods like GC-MS and HPLC are routinely employed for quality control, ensuring compliance with pharmaceutical-grade standards when required.

Emerging applications in electronic materials have sparked new interest in 2-(Benzyloxy)ethanol. Its dielectric properties show promise in printed circuit board cleaners and semiconductor processing fluids. With the electronics miniaturization trend demanding precision cleaning agents, this compound's non-corrosive nature and selective solvency present compelling advantages over conventional options.

Safety profiles of 2-(Benzyloxy)ethanol have been extensively documented through REACH compliance studies. While exhibiting lower acute toxicity compared to similar glycol ethers, proper industrial hygiene practices remain essential. Material compatibility studies confirm its stability with common polymers and elastomers, reducing risks in manufacturing equipment and storage systems.

The global market for 622-08-2 reflects shifting regional dynamics, with Asia-Pacific emerging as both a major producer and consumer. Sustainability certifications like ISO 14001 are becoming procurement requirements, pushing manufacturers to adopt closed-loop systems for solvent recovery. Technical datasheets now frequently include carbon footprint metrics, responding to buyer demands for transparent environmental reporting.

Future research directions for 2-(Benzyloxy)ethanol include exploring its potential in bio-based solvent blends and energy storage systems. Preliminary investigations suggest possible applications in liquid electrolyte formulations for advanced batteries, though this remains an area of active study. As regulatory landscapes evolve, continuous toxicological reassessment ensures its position within approved substance lists for various applications.

For formulation chemists and procurement specialists, understanding the structure-activity relationship of 2-(Benzyloxy)ethanol proves valuable when designing next-generation products. Its balanced properties continue to make it a formulation workhorse across multiple industries, demonstrating how classical chemistry maintains relevance in modern applications. Technical bulletins increasingly highlight its role in multi-component systems, where synergistic effects with other ingredients can unlock enhanced performance characteristics.